1-(4-Methanesulfonamidophenoxy)-3-(N-methyl-3,4-dichlorophenylethylamino)-2-propanol, benzoic acid salt

• IUPAC Name: benzoic acid;N-[4-[3-[2-(3,4-dichlorophenyl)ethyl-methylamino]-2-hydroxypropoxy]phenyl]methanesulfonamide
• InChI: InChI=1S/C19H24Cl2N2O4S.C7H6O2/c1-23(10-9-14-3-8-18(20)19(21)11-14)12-16(24)13-27-17-6-4-15(5-7-17)22-28(2,25)26;8-7(9)6-4-2-1-3-5-6/h3-8,11,16,22,24H,9-10,12-13H2,1-2H3;1-5H,(H,8,9)
• InChI Key: KLXOTINBPRNEFS-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC(=C(C=C1)Cl)Cl)CC(COC2=CC=C(C=C2)NS(=O)(=O)C)O.C1=CC=C(C=C1)C(=O)O
• Molecular Formula: C26H30Cl2N2O6S
• DSSTOX Substance ID: DTXSID80939127
• Molecular Weight: 569.5 g/mol
• CAS RN: 178894-81-0

Description

AM-92016 is a chemical compound known for its role as an inhibitor of delayed-rectifier potassium current. It is formally named N-[4-[3-[[2-(3,4-dichlorophenyl)ethyl]methylamino]-2-hydroxypropoxy]phenyl]-methanesulfonamide, monohydrochloride . This compound is primarily used in scientific research, particularly in the study of cardiovascular systems and arrhythmias .

Scientific Research Applications

AM-92016 is extensively used in scientific research due to its specific inhibitory effects on delayed-rectifier potassium current. Some of its applications include:

Cardiovascular Research: It is used to study the effects of potassium channel inhibition on heart function and arrhythmias.

Pharmacological Studies: AM-92016 is used to investigate the pharmacodynamics and pharmacokinetics of potassium channel blockers.

Electrophysiological Studies: The compound is employed in studies involving the electrophysiological properties of cardiac cells.

Mechanism of Action

AM-92016 exerts its effects by specifically blocking the delayed-rectifier potassium current (I_Kr). This action leads to the prolongation of the action potential duration and the repolarization phase in cardiac cells . The molecular targets of AM-92016 are the potassium channels involved in the I_Kr current, and its pathway involves the inhibition of potassium ion flow through these channels .

Biochemical Analysis

Biochemical Properties

AM-92016 interacts with the rectifier potassium channel, specifically inhibiting the delayed-rectifier potassium current (I Kr) with an IC50 of 40 nM in isolated rabbit sinoatrial node cells . It is selective for I Kr over L-type voltage-gated calcium (Ca v) current and hyperpolarization-activated inward current (I f) at 1 µM .

Cellular Effects

In cellular processes, AM-92016 has significant effects on various types of cells. When administered to anaesthetized guinea-pigs, AM-92016 significantly increased heart rate, systolic arterial blood pressure, left ventricular systolic pressure, and the contractile index dp/dt max . It also significantly decreased the QT interval of the electrocardiogram .

Molecular Mechanism

At the molecular level, AM-92016 exerts its effects by blocking the rectifier potassium current. This action delays the rectifier potassium channel, leading to the repolarization of the membrane and restricting the duration of the nerve impulse .

Temporal Effects in Laboratory Settings

The effects of AM-92016 over time in laboratory settings have been observed in studies involving anaesthetized guinea-pigs

Dosage Effects in Animal Models

In animal models, the effects of AM-92016 vary with different dosages. In anaesthetized guinea-pigs, AM-92016 at dosages ranging from 10 μg kg −1 to 5 mg kg −1 significantly increased heart rate, systolic arterial blood pressure, left ventricular systolic pressure, and the contractile index dp/dt max .

Metabolic Pathways

Given its role as a blocker of the rectifier potassium current, it is likely to interact with enzymes or cofactors involved in this pathway .

Preparation Methods

The synthesis of AM-92016 involves several steps, starting with the preparation of the intermediate compounds. The key steps include:

Formation of the intermediate: The initial step involves the reaction of 3,4-dichlorophenyl ethylamine with an appropriate reagent to form an intermediate.

Hydroxylation: The intermediate is then hydroxylated to introduce a hydroxyl group.

Sulfonamide formation: The hydroxylated intermediate is reacted with methanesulfonyl chloride to form the final product, AM-92016.

Industrial production methods for AM-92016 are not widely documented, but the synthesis typically follows similar steps with optimization for large-scale production.

Chemical Reactions Analysis

AM-92016 undergoes several types of chemical reactions:

Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: AM-92016 can undergo substitution reactions, particularly at the aromatic ring, to form derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Comparison with Similar Compounds

AM-92016 is unique in its high specificity for delayed-rectifier potassium current inhibition. Similar compounds include:

Amiodarone Hydrochloride: Another potassium channel blocker used in antiarrhythmic therapy.

Sotalol: A non-selective beta-blocker with potassium channel blocking properties.

Dofetilide: A selective I_Kr blocker used in the treatment of atrial fibrillation.

Compared to these compounds, AM-92016 is noted for its higher selectivity and potency in inhibiting the delayed-rectifier potassium current .